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Compound of Interest

Compound Name: Ferrous nitrate hexahydrate

Cat. No.: B082617 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the crystal structure, properties,

and analysis of ferrous nitrate hexahydrate (Fe(NO₃)₂·6H₂O). It is intended for professionals

in research and development who require detailed information on this compound's

physicochemical characteristics.

Crystal Structure and Properties
Ferrous nitrate hexahydrate is a green crystalline solid that is highly soluble in water.[1] It is

the most common hydrated form of iron(II) nitrate and is notable for its instability in air, which

can lead to oxidation to the ferric (Fe³⁺) state.[1]

Coordination and Molecular Structure
The core of the ferrous nitrate hexahydrate crystal structure is the hexaaquairon(II) complex

cation, [Fe(H₂O)₆]²⁺.[2] In this complex, the central iron(II) ion is coordinated to six water

molecules in an octahedral geometry.[2] The nitrate ions (NO₃⁻) are not directly bonded to the

iron center but exist as counter-ions within the crystal lattice, stabilized by an extensive network

of hydrogen bonds.[2] The coordinated water molecules act as hydrogen bond donors,

interacting with the oxygen atoms of the nitrate anions to create a stable, ordered lattice.[2]

A crucial point of note is that while the nature of the [Fe(H₂O)₆]²⁺ aquo complex is well-

established, a complete, definitive crystal structure for Fe(NO₃)₂·6H₂O determined by X-ray
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crystallography has not been reported in the reviewed literature.[1] Some sources suggest an

orthorhombic crystal system, but detailed crystallographic data like unit cell parameters and

atomic positions are not available.[1] The Fe-O bond distance in the [Fe(H₂O)₆]²⁺ complex is

approximately 2.13 Å, which is longer than the 1.99 Å distance found in the corresponding

ferric [Fe(H₂O)₆]³⁺ complex.[1]

Physicochemical Properties
A summary of the key quantitative data for ferrous nitrate hexahydrate is presented in the

table below.

Property Value

Chemical Formula Fe(NO₃)₂·6H₂O

Molar Mass 287.94 g/mol

Appearance Green crystals

Melting Point 60 °C

Decomposition Point 61 °C (decomposes to iron(III) oxide)[1]

Solubility in Water 87.525 g/100 mL[1]

Crystal System Orthorhombic (suggested, not confirmed)[1]

Coordination Geometry Octahedral ([Fe(H₂O)₆]²⁺)[2]

Fe-O Bond Length ~2.13 Å ([Fe(H₂O)₆]²⁺)[1]

Experimental Protocols
Synthesis of Ferrous Nitrate Hexahydrate
Method 1: Reaction of Iron with Nitric Acid

This method involves the direct reaction of iron metal with cold, dilute nitric acid.[1]

Protocol:

Place iron filings or powder in a reaction vessel.
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Slowly add cold (< 25°C), dilute nitric acid to the iron under constant stirring in an inert

atmosphere (e.g., nitrogen or argon) to minimize oxidation.[2] The reaction is: 3 Fe + 8

HNO₃ + 12 H₂O → 3 Fe(NO₃)₂(H₂O)₆ + 2 NO.[1]

Control the temperature of the reaction mixture, as higher temperatures can promote the

formation of ferric nitrate.

Once the reaction is complete, filter the resulting solution to remove any unreacted iron.

Gently heat the solution to concentrate it, then allow it to cool slowly to form green crystals

of ferrous nitrate hexahydrate.

Isolate the crystals by filtration.

Method 2: Metathesis Reaction

This route involves a double displacement reaction between iron(II) sulfate and lead(II) nitrate.

[1][2]

Protocol:

Prepare a solution of iron(II) sulfate in dilute ethanol.

Prepare a separate solution of lead(II) nitrate.

Slowly add the lead(II) nitrate solution to the iron(II) sulfate solution with stirring.

A precipitate of lead(II) sulfate (PbSO₄) will form.

Remove the precipitate by filtration.

The filtrate contains aqueous ferrous nitrate.

Crystallize the ferrous nitrate hexahydrate from the solution by evaporation of the

solvent.[1]

A flowchart of the metathesis synthesis protocol.
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Crystal Structure Analysis: X-ray Diffraction (XRD)
X-ray Diffraction is the primary technique for determining the crystal structure of a material.

Protocol:

A finely ground powder of the crystalline sample is prepared and mounted on a sample

holder.

The sample is irradiated with a monochromatic X-ray beam of a specific wavelength. For

iron-containing samples, a cobalt (Co) radiation source is often preferred over a copper

(Cu) source to minimize fluorescence, which can obscure the diffraction pattern.

The intensity of the diffracted X-rays is measured as a function of the diffraction angle

(2θ).

The resulting diffraction pattern, a plot of intensity versus 2θ, is unique to the crystal

structure.

The positions and intensities of the diffraction peaks are used to determine the unit cell

dimensions, and in a full structure solution, the space group and atomic positions within

the unit cell.

Spectroscopic Analysis: Fourier-Transform Infrared
(FTIR) Spectroscopy
FTIR spectroscopy is used to identify the functional groups present in a molecule by measuring

the absorption of infrared radiation.

Protocol:

A small amount of the sample is typically mixed with potassium bromide (KBr) and

pressed into a thin pellet, or analyzed as a thin film on a suitable substrate.

The sample is placed in the path of an infrared beam.

The instrument measures the frequencies at which the sample absorbs radiation.
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The resulting spectrum shows absorption bands corresponding to the vibrational

frequencies of the bonds within the molecule. For ferrous nitrate hexahydrate,

characteristic peaks for the nitrate ion (N-O stretching and bending) and coordinated water

(O-H stretching and bending) would be expected.

Thermal Analysis
Thermal analysis techniques like Thermogravimetric Analysis (TGA) and Differential Scanning

Calorimetry (DSC) are used to study the thermal stability and decomposition of the compound.

Protocol (TGA):

A small, precisely weighed sample is placed in a crucible within the TGA instrument.

The sample is heated at a controlled rate in a specific atmosphere (e.g., air, nitrogen).

The instrument continuously measures the mass of the sample as a function of

temperature.

Mass loss events correspond to processes such as dehydration or decomposition. For

Fe(NO₃)₂·6H₂O, an initial mass loss corresponding to the six water molecules would be

observed, followed by decomposition of the anhydrous salt at a higher temperature.[1]

Structural and Analytical Relationships
The analysis of ferrous nitrate hexahydrate follows a logical progression from synthesis to

detailed characterization, confirming both its composition and structure.

Workflow from synthesis to structural and chemical analysis.

The octahedral coordination of the Fe(II) ion by water molecules is a central feature of the

compound's structure, which is then stabilized in the solid state by nitrate ions through

hydrogen bonding.

Diagram of the [Fe(H₂O)₆]²⁺ complex and nitrate ions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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